3-((4-(2-Methoxyphenyl)piperazin-1-yl)methyl)-2,3-dihydroimidazo(1,2-c)quinazolin-5(6H)-one

• IUPAC Name: 3-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-2,3-dihydro-1H-imidazo[1,2-c]quinazolin-5-one
• InChI: InChI=1S/C22H25N5O2/c1-29-20-9-5-4-8-19(20)26-12-10-25(11-13-26)15-16-14-23-21-17-6-2-3-7-18(17)24-22(28)27(16)21/h2-9,16,23H,10-15H2,1H3
• InChI Key: COCJIISORPXDPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3CNC4=C5C=CC=CC5=NC(=O)N34
• Molecular Formula: C22H25N5O2
• DSSTOX Substance ID: DTXSID60933769
• Molecular Weight: 391.5 g/mol
• CAS RN: 149847-87-0

Description

DC 015 is a novel potent and selective alpha 1-adrenoceptor antagonist.

Scientific Research Applications

Pharmacological Activity in Cardiovascular Applications

• Antihypertensive Action

  The compound has shown potential as a novel potent α1-adrenoceptor antagonist, as seen in studies involving rat isolated thoracic aorta and pressor responses in spontaneously hypertensive rats (SHR) (Yen et al., 1996). Similarly, its derivative DL-017 has been found to exhibit α1-adrenoceptor antagonistic and type I antiarrhythmic effects on mammalian cardiac tissues, showing potential in antihypertensive treatment (Tsai et al., 2001).

• Cardiovascular Effects

  Research on guinea-pig ventricular muscles has demonstrated that the compound and its derivatives like DL-017 can influence electrical and mechanical aspects of the heart. It shows properties like decreasing twitch force, affecting action-potential duration, and interacting with intracellular Na+ activity (Yang et al., 1997).

Hemodynamic Effects in Portal Hypertension

• Portal Hypertension Treatment: Studies have explored the hemodynamic effects of the compound in rats with portal hypertension, suggesting its potential as a treatment option. The compound, referred to as DL-028 in these studies, has been shown to positively affect variables like portal venous pressure and cardiac index (Huang et al., 1998).

Corrosion Inhibition

• Corrosion Inhibition in Mild Steel: Beyond medical applications, the compound has been studied for its utility in corrosion inhibition. It, along with other derivatives, has demonstrated effectiveness as a corrosion inhibitor for mild steel in HCl, providing a new avenue for material protection (Chen et al., 2021).